Cas no 2935-90-2 (methyl 3-sulfanylpropanoate)

• Product Name: methyl 3-sulfanylpropanoate
• CAS No: 2935-90-2
• MF: C₄H₈O₂S
• MW: 120.170120239258
• MDL: MFCD00004895
• CID: 43608
• PubChem ID: 18050
• Update Time: 2025-06-08

methyl 3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-mercaptopropionate
• 3-Mercaptopropanoic Acid Methyl Ester
• Methyl 3-mercaptopropanoate
• 3-Mercaptopropionic acid methyl ester
• Methyl 3-Mercaptopro
• methyl 3-sulfanylpropanoate
• 3-mercapto-propionic acid methyl ester
• EINECS 220-912-4
• methyl 3-mercapto-propionate
• methyl mercaptopropionate
• Propanoic acid,3-mercapto-,methyl ester
• Propionic acid,3-mercapto-,methyl ester
• Propanoic acid, 3-mercapto-, methyl ester
• Methyl3-mercaptopropionate
• Propionic acid, 3-mercapto-, methyl ester
• methyl-3-mercaptopropionate
• V920F0BCRZ
• Methyl .beta.-mercaptopropionate
• LDTLDBDUBGAEDT-UHFFFAOYSA-N
• Q-200382
• methyl 3-mercaptopropionate; 3-mercaptopropionic acid methyl ester
• GYF
• Tox21_200030
• METHYL 3-MERCAPTOPROPIONATE [HSDB]
• LDTLDBDUBGAEDT-UHFFFAOYSA-
• Methyl beta-mercaptopropionate
• HSDB 5905
• Methyl 3-sulfanylpropanoate #
• AS-9935
• MFCD00004895
• DTXCID307509
• A819883
• methyl-mercaptopropanoate
• NSC137814
• EN300-21386
• NSC-137814
• D70327
• NCGC00248499-01
• FT-0628568
• methyl 3 -mercaptopropanoate
• 2935-90-2
• EC 220-912-4
• NS00010089
• Q27291681
• NSC 137814
• InChI=1/C4H8O2S/c1-6-4(5)2-3-7/h7H,2-3H2,1H3
• Methyl 3-mercaptopropionate, 98%
• DTXSID6027509
• F0001-0912
• methyl3-mercaptopropanoate
• methyl-3-mercaptopropanoate
• methyl 3-mercaptopropionoate
• 3-mercaptopropionic acid, methyl ester
• AKOS009031173
• CHEMBL3188420
• CS-0000049
• UNII-V920F0BCRZ
• BCP16637
• CAS-2935-90-2
• M1434
• NCGC00257584-01
• SCHEMBL162344
• 220-912-4
• 3Mercaptopropionic acid methyl ester
• Propionic acid, 3mercapto, methyl ester
• Propanoic acid, 3mercapto, methyl ester
• Propionic acid, 3-mercapto-, methyl ester (8CI)

• MDL： MFCD00004895
• Inchi： 1S/C4H8O2S/c1-6-4(5)2-3-7/h7H,2-3H2,1H3
• InChI Key： LDTLDBDUBGAEDT-UHFFFAOYSA-N
• SMILES： SCCC(=O)OC
• BRN： 1742952

Computed Properties

• Exact Mass: 120.02500
• Monoisotopic Mass: 120.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 27.3

Experimental Properties

• Color/Form: Colorless - very light yellow transparent liquid
• Density: 1.085 g/mL at 25 °C(lit.)
• Melting Point: -60
• Boiling Point: 54-55 °C/14 mmHg(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.464(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 65.10000
• LogP: 0.47930
• Solubility: Soluble in various organic solvents, insoluble in water

methyl 3-sulfanylpropanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H302,H330
• Warning Statement： P260,P284,P310
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 22-23
• Safety Instruction： S45-S37/39-S26
• FLUKA BRAND F CODES：13
• RTECS：UA2465980
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C(BD138706)
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on methyl 3-sulfanylpropanoate

Exploring Methyl 3-Sulfanylpropanoate (CAS No. 2935-90-2): Properties, Applications, and Industry Insights

Methyl 3-sulfanylpropanoate (CAS No. 2935-90-2), a sulfur-containing ester, has garnered significant attention in the fragrance, flavor, and specialty chemical industries. Known for its unique thiol-functional group, this compound contributes to the aroma profiles of various consumer products, from perfumes to food additives. Its molecular structure combines a propanoate backbone with a sulfanyl moiety, making it a versatile intermediate in organic synthesis.

In recent years, the demand for natural-like flavor compounds has surged, driven by consumer preferences for clean-label ingredients. Methyl 3-sulfanylpropanoate is often discussed in forums exploring sustainable fragrance alternatives or vegan-friendly additives. Researchers highlight its role in mimicking tropical fruit notes, such as passionfruit and guava, which aligns with the trend toward exotic flavor enhancers in the food and beverage sector.

From a technical perspective, the compound’s low odor threshold and high potency make it invaluable in microencapsulation technologies. Innovations in controlled-release formulations leverage its stability under acidic conditions, a topic frequently searched in flavor delivery systems research. Additionally, its compatibility with green chemistry principles has been explored, particularly in solvent-free synthesis methods—a hot topic in eco-friendly manufacturing circles.

Safety and regulatory compliance remain critical discussion points. While not classified as hazardous under standard guidelines, proper handling of methyl 3-sulfanylpropanoate requires attention to its volatile nature. Material Safety Data Sheets (MSDS) emphasize storage in cool, ventilated areas—a detail often queried in industrial safety protocols databases. Regulatory frameworks like IFRA and FEMA provide usage limits, reflecting its importance in GRAS (Generally Recognized as Safe) applications.

The compound’s analytical characterization is another area of interest. Advanced techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy are routinely employed to verify purity, a subject trending in quality control forums. Recent patents disclose novel purification methods to achieve >99% purity, addressing demands from high-performance fragrance blends.

Market analysts note growing applications in niche perfumery, where methyl 3-sulfanylpropanoate enhances olfactory longevity. Its synergy with woody and citrus accords is frequently cited in perfume formulation guides. Meanwhile, food technologists investigate its potential in plant-based meat flavorings, responding to the rise of alternative protein markets.

In conclusion, methyl 3-sulfanylpropanoate (CAS No. 2935-90-2) exemplifies the intersection of chemistry and consumer trends. Its multifaceted roles—from flavor modulation to sustainable synthesis—ensure its relevance in evolving industries. As research continues, this compound will likely remain a focal point for innovations in functional ingredients and sensory science.